![molecular formula C14H12F2O2 B3015745 {3-[(2,4-Difluorophenyl)methoxy]phenyl}methanol CAS No. 1456136-23-4](/img/structure/B3015745.png)
{3-[(2,4-Difluorophenyl)methoxy]phenyl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“{3-[(2,4-Difluorophenyl)methoxy]phenyl}methanol” is a chemical compound with the CAS Number: 1456136-23-4 . It has a molecular weight of 250.24 and its IUPAC name is {3-[(2,4-difluorobenzyl)oxy]phenyl}methanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12F2O2/c15-12-5-4-11(14(16)7-12)9-18-13-3-1-2-10(6-13)8-17/h1-7,17H,8-9H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder and it is stored at a temperature of 4 degrees .Scientific Research Applications
- Blatter Radicals : Researchers have synthesized Blatter radicals, including 1-(3,4-difluorophenyl) and 1-(2,4-difluorophenyl)-3-phenyl-1,4-dihydrobenzo[e][1,2,4]triazin-4-yl. These radicals exhibit reversible redox behavior and interesting magnetic properties. Their crystal structures reveal alternating chains, and strong antiferromagnetic interactions dominate in their crystals .
- Azapentalenes : The compound’s azido group, when substituted ortho to a pyrazole, can lead to the formation of azapentalenes. These heterocyclic structures have potential applications in organic synthesis .
- Difluorophenyl Pyrazole Chalcones : By utilizing 2,4-difluoroacetophenone and substituted 1,3-diphenyl-1H-pyrazole-4-carbaldehydes, researchers have prepared difluorophenyl pyrazole chalcones. These compounds may have pharmacological relevance and could be explored for drug development .
Catalysis and Radical Chemistry
Organic Synthesis
Pharmacology and Drug Development
Materials Science
properties
IUPAC Name |
[3-[(2,4-difluorophenyl)methoxy]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2O2/c15-12-5-4-11(14(16)7-12)9-18-13-3-1-2-10(6-13)8-17/h1-7,17H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKXSIVJQUZIAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=C(C=C(C=C2)F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[(2,4-Difluorophenyl)methoxy]phenyl}methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.